Cas no 19883-74-0 ((S)-2-Amino-3-(3-nitrophenyl)propanoic acid)

(S)-2-Amino-3-(3-nitrophenyl)propanoic acid Properties

Names and Identifiers

• (S)-2-Amino-3-(3-nitrophenyl)propanoic acid
• (S)-2-Amino-3-(3-Nitrophenyl)Propionic Acid
• 2-amino-3-(3-nitrophenyl)propanoic acid
• 2-Nitro-L-phenylalanine
• 3-Nitro-L-Phenylalanine
• L-3-Nitrophe
• L-3-NITROPHENYLALANINE
• L-3-NO2-Phe-OH
• L-3-NO2-Phe-OH 3-Nitro-L-Phenylalanine
• 2-amino-3-(3-nitrophenyl)propionic acid
• H-M-NITRO-PHE-OH
• H-PHE(3-NO2)-OH
• L-PHE(3-NO2)
• Melphalan Impurity 2
• 3-L-Nitrophenylalanin
• 3'-Nitro-alpha-phenylalanine
• A814032
• BCP11570
• 19883-74-0
• (2S)-2-amino-3-(3-nitrophenyl)propanoic acid
• NCI21948
• DTXSID601313707
• NCGC00096399-01
• NSC-21948
• AM83445
• AS-19756
• CS-0042825
• MFCD01860661
• AKOS015891099
• AC-7951
• (S)-b-(3-nitrophenyl)alanine
• PD197213
• SCHEMBL44005
• HY-W050494
• CCG-37980
• (S)-2-Amino-3-(3-nitrophenyl)propanoicacid
• NCIStruc1_000602
• NCGC00013280-02
• 3-nitrophenylalanine
• EN300-316583
• CHEMBL1449772
• NCGC00013280
• NCIStruc2_000493
• J-012842
• L-Phenylalanine, 3-nitro-
• 3-Nitrophenylalanine, L-
• Alanine, 3-(m-nitrophenyl)-, L-
• L-3-(m-nitrophenyl)-alanine; 3-Nitro-L-phenylalanine; NSC 21948;
• (2S)-2-azaniumyl-3-(3-nitrophenyl)propanoate
• Q9MP3V7QQV
• +Expand

• MDL： MFCD01860661
• InChIKey： YTHDRUZHNYKZGF-QMMMGPOBSA-N
• Inchi： 1S/C9H10N2O4/c10-8(9(12)13)5-6-2-1-3-7(4-6)11(14)15/h1-4,8H,5,10H2,(H,12,13)/t8-/m0/s1
• SMILES： OC([C@H](CC1C=CC=C(C=1)[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 210.064057g/mol
• Surface Charge: 0
• XLogP3: -1.2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 210.064057g/mol
• Monoisotopic Mass: 210.064057g/mol
• Topological Polar Surface Area: 109Ų
• Heavy Atom Count: 15
• Complexity: 251
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.77270
• PSA: 106.46
• Refractive Index: 1.614
• Boiling Point: 410.8℃ at 760 mmHg
• Melting Point: 233-242°C
• Flash Point: 202.3 °C
• Color/Form: White powder
• Specific Rotation: +11.40° (c=1% in Methanol)
• Density: 1.408

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters